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Cat. No.: B1298646
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This guide provides a comprehensive technical overview of 2-Fluoro-4-methoxybenzonitrile
(CAS No. 94610-82-9), a key chemical intermediate. Designed for researchers, scientists, and
professionals in drug development and chemical synthesis, this document delves into the core
chemical properties, synthesis, reactivity, and applications of this versatile compound,
grounding all information in established scientific principles and data.

Introduction and Core Molecular Features

2-Fluoro-4-methoxybenzonitrile is a substituted aromatic compound that has garnered
significant interest as a versatile building block in various chemical industries.[1] Its utility is
particularly pronounced in the synthesis of pharmaceuticals and agrochemicals, where the
precise introduction of its structural motifs can lead to enhanced biological activity and
optimized physicochemical properties.[1]

The molecule's chemical personality is defined by the interplay of three key functional groups
attached to a benzene ring:
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» A Nitrile Group (-C=N): A highly versatile functional moiety that serves as a precursor to
amines, carboxylic acids, and amides.

e AFluorine Atom (-F): The most electronegative element, its presence can significantly
modulate a molecule's pKa, metabolic stability, and binding affinity to biological targets.[2]

» A Methoxy Group (-OCHs): An electron-donating group that influences the electronic
properties of the aromatic ring and can affect solubility.

This unique combination of functional groups makes 2-Fluoro-4-methoxybenzonitrile an ideal
starting point for constructing complex organic molecules.[1]

Caption: Core structure and key functional groups.

Physicochemical and Spectroscopic Profile

A precise understanding of a compound's physical and chemical properties is fundamental to
its application in synthesis and research. The properties of 2-Fluoro-4-methoxybenzonitrile
are summarized below.

Core Physicochemical Data

The following table outlines the key computed and experimentally determined properties of the
compound.
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Property Value Source(s)
CAS Number 94610-82-9 [31[4]
Molecular Formula CsHeFNO [31141[5]
Molecular Weight 151.14 g/mol [31[4]
Monoisotopic Mass 151.043341977 Da [3]
Melting Point 59-65 °C [4116]1[7]
Boiling Point 233.9 £ 20.0 °C at 760 mmHg [41[6]
Density 1.2+0.1 g/cm3 [41[6]
Flash Point 95.3+21.8°C [4][6]
Refractive Index 1.505 [41[6]
XLogP3 1.7 [3]
Topological Polar Surface Area 33 A2 [3]
Structural Identifiers
Identifier String Source(s)
IUPAC Name 2-fluoro-4-methoxybenzonitrile  [3]
SMILES COC1=CC(=C(C=C1)C#N)F [3]
InChiKey HWKUZTFIZATIPM- 3]

UHFFFAOYSA-N

Spectroscopic Analysis

The structural features of 2-Fluoro-4-methoxybenzonitrile give rise to a predictable

spectroscopic signature, which is crucial for its identification and quality control.

e H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the aromatic protons and the methoxy group protons. The three aromatic protons will appear
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as complex multiplets due to proton-proton and proton-fluorine coupling. The methoxy
protons will appear as a sharp singlet, typically around 3.8 ppm.

e 13C NMR Spectroscopy: The carbon NMR spectrum will display eight distinct signals
corresponding to each carbon atom in the unique electronic environment.[3] Key signals
include the nitrile carbon (C=N) around 118-120 ppm, the methoxy carbon (-OCHs) around
55 ppm, and the aromatic carbons, with the carbon attached to the fluorine atom showing a
large one-bond C-F coupling constant.

« Infrared (IR) Spectroscopy: The IR spectrum provides a definitive fingerprint based on the
vibrational frequencies of its functional groups.[8]

o C=N Stretch: A sharp, intense absorption band is expected in the range of 2220-2240

cm~i.
o C-F Stretch: A strong absorption will appear in the 1000-1350 cm~1 region.

o C-O Stretch (Aryl Ether): A strong band will be present around 1250 cm~* (asymmetric)
and 1020-1075 cm~1 (symmetric).

o Aromatic C=C Stretch: Multiple bands of variable intensity will be observed in the 1450-
1600 cm~1 region.

e Mass Spectrometry: The monoisotopic mass is 151.0433 Da.[3] High-resolution mass
spectrometry (HRMS) is the definitive technique for confirming the elemental composition,
with the molecular ion peak [M]* appearing at m/z = 151.0433.

Synthesis and Reactivity

The synthetic utility and reaction pathways of 2-Fluoro-4-methoxybenzonitrile are central to
its role as a chemical intermediate.

Representative Synthesis Protocol

While multiple synthetic routes exist, a common and effective method involves the cyanation of
a halogenated precursor, such as 2-fluoro-4-bromoanisole, using a cyanide source like
copper(l) cyanide or zinc cyanide. This approach is analogous to the synthesis of similar
substituted benzonitriles.[9][10]
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Protocol: Cyanation of 2-Fluoro-4-bromoanisole

This protocol is a representative example based on established methodologies for aryl nitrile
synthesis.

Reaction Setup: To a dry, three-necked flask equipped with a magnetic stirrer, reflux
condenser, and nitrogen inlet, add 2-fluoro-4-bromoanisole (1 equivalent), copper(l) cyanide
(1.2 equivalents), and anhydrous dimethylformamide (DMF) as the solvent.

Inert Atmosphere: Purge the flask with dry nitrogen for 15 minutes to establish an inert
atmosphere.

Heating: Heat the reaction mixture to reflux (typically 140-150 °C) and maintain for 10-18
hours. Monitor the reaction progress using thin-layer chromatography (TLC) or gas
chromatography (GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Pour the
mixture into an aqueous solution of ferric chloride and ammonia to complex with the copper
salts.

Extraction: Extract the aqueous layer multiple times with a suitable organic solvent, such as
ethyl acetate or toluene.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by silica
gel column chromatography or recrystallization to yield pure 2-Fluoro-4-
methoxybenzonitrile.[10]
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Caption: General workflow for the synthesis of 2-Fluoro-4-methoxybenzonitrile.
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Chemical Reactivity

The reactivity of 2-Fluoro-4-methoxybenzonitrile is dictated by its functional groups, offering
multiple avenues for further chemical transformation.

 Nitrile Group Transformations: The nitrile is the most versatile handle for subsequent
reactions.

o Hydrolysis: It can be hydrolyzed under acidic or basic conditions to form 2-fluoro-4-
methoxybenzoic acid or 2-fluoro-4-methoxybenzamide, respectively.

o Reduction: Catalytic hydrogenation (e.g., using Hz/Raney Ni) or chemical reduction (e.qg.,
with LiAlH4) converts the nitrile to (2-fluoro-4-methoxyphenyl)methanamine.

o Organometallic Addition: Grignard or organolithium reagents can add to the nitrile to form
ketones after acidic workup.

o Aromatic Ring Substitution: The methoxy group is a strong activating, ortho-para directing
group, while the fluorine atom is a deactivating, ortho-para directing group. Their combined
influence directs incoming electrophiles primarily to the positions ortho and para to the
methoxy group (positions 3 and 5).

Nitrile Group Reactions

Reduction
(e.g., LiAlH4, H2/Ni _,

Hydrolysis

2-Fluoro-4- (Hs0™) . .
—

(H202, base)

Click to download full resolution via product page

Caption: Key transformations of the nitrile functional group.
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Applications in Research and Industry

The primary application of 2-Fluoro-4-methoxybenzonitrile is as a high-value intermediate in
the synthesis of complex organic molecules.[1]

o Pharmaceuticals: It is a crucial building block for synthesizing Active Pharmaceutical
Ingredients (APIs). The 2-fluoro-4-methoxyphenyl moiety is present in various drug
candidates. The fluorine atom is often strategically incorporated to block metabolic oxidation,
increase binding affinity, or modulate the acidity of nearby functional groups.[1][2]

e Agrochemicals: The compound serves as an intermediate in the development of modern
pesticides, herbicides, and plant growth regulators, where the fluorinated aromatic structure
can contribute to enhanced efficacy and environmental stability.[1]

» Materials Science: Substituted benzonitriles are precursors for specialty polymers, liquid
crystals, and dyes. While less common, this compound could be explored for creating
materials with specific thermal or electronic properties.[11]

Safety and Handling

2-Fluoro-4-methoxybenzonitrile is a hazardous substance and must be handled with
appropriate safety precautions. The following information is a summary and should be
supplemented by a full Safety Data Sheet (SDS) before use.[12][13]

GHS Hazard Classification
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Hazard Class

Hazard Statement

Source(s)

Acute Toxicity, Oral

H301: Toxic if swallowed. /

H302: Harmful if swallowed.

[316]1[7]

Acute Toxicity, Dermal

H312: Harmful in contact with

skin.

[417]

Skin Corrosion/Irritation

H315: Causes skin irritation.

[31141(7]

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation.

[31141[7]

Acute Toxicity, Inhalation

H332: Harmful if inhaled.

[4]

STOT - Single Exposure

H335: May cause respiratory
irritation.

[7]

Handling and Storage Recommendations

» Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[12]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield, and a lab coat.[13]

Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and aerosols.
Wash hands thoroughly after handling.[4][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][13]

Keep away from incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Fluoro-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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